Cas no 650602-45-2 (Pyrrolidine, 1-(2-fluoro-1,3-dioxobutyl)-)

• Product Name: Pyrrolidine, 1-(2-fluoro-1,3-dioxobutyl)-
• CAS No: 650602-45-2
• MF: C₈H₁₂FNO₂
• MW: 173.184785842896
• CID: 408914
• PubChem ID: 45080763
• Update Time: 2025-04-19

Pyrrolidine, 1-(2-fluoro-1,3-dioxobutyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-(2-fluoro-1,3-dioxobutyl)-
• 2-fluoro-1-pyrrolidin-1-ylbutane-1,3-dione
• Pyrrolidine, 1-(2-fluoro-1,3-dioxobutyl)- (9CI)
• 650602-45-2
• 2-Fluoro-1-(pyrrolidin-1-yl)butane-1,3-dione
• DTXSID60664086

• Inchi： 1S/C8H12FNO2/c1-6(11)7(9)8(12)10-4-2-3-5-10/h7H,2-5H2,1H3
• InChI Key： KTTTUQDGSVQVPV-UHFFFAOYSA-N
• SMILES： FC(C(C)=O)C(N1CCCC1)=O

Computed Properties

• Exact Mass: 173.08526
• Monoisotopic Mass: 173.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38